2H-Pyran, tetrahydro-2-[(1-methyl-3-butynyl)oxy]-

• CAS RN: 58654-09-4
• Molecular Formula: C10H16O2
• Molecular Weight: 168.23 g/mol
• IUPAC Name: 2-pent-4-yn-2-yloxyoxane
• InChI: InChI=1S/C10H16O2/c1-3-6-9(2)12-10-7-4-5-8-11-10/h1,9-10H,4-8H2,2H3
• InChI Key: IZWXPYSBOFUJOD-UHFFFAOYSA-N
• Canonical SMILES: CC(CC#C)OC1CCCCO1

Description

2H-Pyran, tetrahydro-2-[(1-methyl-3-butynyl)oxy]- is a useful research compound. Its molecular formula is C10H16O2 and its molecular weight is 168.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(+/−)-4-Pentyn-2-ol (5.58 ml, 59.4 mmol) and 3,4-dihydro-2H-pyran (8.08 ml, 89 mmol) were dissolved in DCM (100 ml). 4-Toluenesulfonic acid pyridine salt (1.494 g, 5.94 mmol) was added and the resulting mixture was stirred for 4 h at RT with CaCl2-tube. The mixture was concentrated. 50 ml of diethyl ether was added, extracted with brine and dried with MgSO, filtered and evaporated. The product was used in the subsequent steps without further purifications. LC-MS: [M+1]=169.23.